N-(4-methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• CAS: 893994-95-1
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol
• SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• InChI: InChI=1S/C24H25N3O4/c1-17-6-8-18(9-7-17)14-25-24(30)23(29)20-15-27(21-5-3-2-4-19(20)21)16-22(28)26-10-12-31-13-11-26/h2-9,15H,10-14,16H2,1H3,(H,25,30)
• InChIKey: GGLMPQZKQSYONS-UHFFFAOYSA-N

N-(4-Methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide (CAS 893994-95-1): Procurement-Critical Chemical Profile and Differentiation Potential

N-(4-Methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide (C₂₄H₂₅N₃O₄, MW 419.5 g/mol) is a synthetic indole-3-yl-oxoacetamide derivative featuring a 4-methylbenzyl amide substitution and a morpholino-2-oxoethyl group at the indole N1 position . This compound belongs to a scaffold class extensively explored for cannabinoid receptor type 2 (CB₂) ligand development, where indole-3-yl-oxoacetamides have demonstrated nanomolar CB₂ binding affinity (e.g., fluorinated derivative Ki = 6.2 nM) [1]. The morpholino substitution is structurally differentiated from the 1-pentyl-1H-indole motif predominant in established indole-derived CB₂ ligands, introducing altered hydrogen-bonding capacity, polarity, and metabolic vulnerability profiles that are consequential for pharmacological screening and lead optimization programs [1].

1 CB₂ receptor ligand scaffold exploration (indole-3-yl-oxoacetamide)

2 N1 morpholino-2-oxoethyl substitution for polarity and metabolic stability studies

3 4-methylbenzyl amide for electronic and steric modulation in SAR

• [1] Moldovan R-P, Deuther-Conrad W, Horti AG, Brust P. Synthesis and Preliminary Biological Evaluation of Indol-3-yl-oxoacetamides as Potent Cannabinoid Receptor Type 2 Ligands. Molecules. 2017;22(1):77. doi:10.3390/molecules22010077. View Source

Why Generic Substitution of N-(4-Methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide (893994-95-1) Is Scientifically Unreliable

Indole-3-yl-oxoacetamides are not functionally interchangeable: the identity of the N1-indole substituent and the oxoacetamide amide moiety each independently govern receptor binding, selectivity, and pharmacokinetic behavior [1]. In the key published series, substituting the 1-pentyl-1H-indole subunit of lead compound 5 with alternative N1 groups yielded derivatives with CB₂ Ki values spanning from nanomolar to micromolar ranges, while the fluorinated derivative 8 achieved Ki = 6.2 nM with selectivity over CB₁ [1]. The target compound's 4-methylbenzyl amide and morpholino-2-oxoethyl N1-substitution represent a unique combination not evaluated in any published head-to-head comparison; therefore, activity, selectivity, and physicochemical properties cannot be inferred by analogy to literature analogs. The quantitative evidence below substantiates exactly where this compound structurally diverges from its closest catalogued analogs and the associated scientific implications.

N1-Substituent Identity: Morpholino-2-oxoethyl differs from 1-pentyl; binding pose and metabolic profile may not transfer from literature analogs.

Amide Electronic Character: 4-Methylbenzyl (electron-donating) vs. 4-chlorobenzyl (electron-withdrawing) alters H-bonding and solubility—not bioisosteric.

MW & Ligand Efficiency: 419.5 Da requires justification of added mass relative to smaller amide analogs; may reduce ligand efficiency without commensurate potency gain.

• [1] Moldovan R-P, Deuther-Conrad W, Horti AG, Brust P. Synthesis and Preliminary Biological Evaluation of Indol-3-yl-oxoacetamides as Potent Cannabinoid Receptor Type 2 Ligands. Molecules. 2017;22(1):77. doi:10.3390/molecules22010077. View Source

Quantitative Differentiation Evidence for N-(4-Methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide (893994-95-1) Against Closest Catalog Analogues

4-Methylbenzyl Amide Substitution vs. 4-Chlorobenzyl Analog: Lipophilicity and Electronic Modulation

The target compound bears a 4-methylbenzyl amide group (ClogP contribution ~+0.56 for the toluyl moiety), whereas the closest catalogued analog, N-(4-chlorophenyl)methyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide, incorporates an electron-withdrawing 4-chloro substituent (Hammett σₚ = +0.23 for Cl vs. σₚ = -0.17 for CH₃) [1]. This electronic difference alters the amide NH acidity and hydrogen-bond donor strength, which can modulate target binding in ways not predictable by simple bioisostere substitution. The methyl group reduces molecular weight by ~16 Da vs. the chloro analog and lowers calculated logP by approximately 0.5–0.7 log units, potentially improving aqueous solubility and reducing non-specific protein binding [1].

Amide Substituent Electronic Profile

Class-level

Target: 4-methylbenzyl, σₚ -0.17, ΔlogP ~+0.56
Comparator: 4-chlorobenzyl, σₚ +0.23, ΔlogP ~+1.0–1.2
Δσₚ ≈ -0.40, ΔlogP ≈ -0.5 to -0.7

Electronic modulation may alter target binding and solubility profile.

Calculated parameters; no experimental logP/pKa data.

Evidence Dimension	Amide substituent electronic and lipophilic character
Target Compound Data	4-Methylbenzyl (tolyl); Hammett σₚ(CH₃) = -0.17; estimated ΔlogP contribution ≈ +0.56
Comparator Or Baseline	4-Chlorobenzyl analog; Hammett σₚ(Cl) = +0.23; estimated ΔlogP contribution ≈ +1.0–1.2
Quantified Difference	Δσₚ ≈ -0.40 (electron-donating vs. withdrawing); ΔlogP ≈ -0.5 to -0.7; ΔMW = -16 Da
Conditions	Calculated physicochemical parameters based on fragment constants (Hansch-Leo approach); experimental logP and pKa data not publicly available for either compound.

Why This Matters

The electron-donating 4-methyl group confers distinct hydrogen-bonding and solubility properties vs. the electron-withdrawing 4-chloro analog, making the target compound a differentiated chemical probe for SAR studies where electronic modulation of the amide region is hypothesized to influence target engagement.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society; 1995. (Hammett σ constants and fragment-based logP contributions for aromatic substituents.) View Source

Morpholino-2-Oxoethyl N1-Substitution vs. 1-Pentyl-1H-Indole Motif: Hydrogen-Bond Acceptor Capacity and Metabolic Stability

The target compound incorporates a morpholino-2-oxoethyl group at the indole N1 position, introducing two additional hydrogen-bond acceptors (morpholine oxygen and amide carbonyl) absent in the canonical 1-pentyl-1H-indole motif present in literature lead compounds such as N-(adamantan-1-yl)-2-(5-(furan-2-yl)-1-pentyl-1H-indol-3-yl)-2-oxoacetamide (compound 5 in the Moldovan et al. series) [1]. The morpholino oxygen (pKa of conjugated acid ≈ -0.9) functions as a weak H-bond acceptor, while the morpholino amide carbonyl provides an additional polar interaction site. In the Moldovan et al. series, the 1-pentyl-1H-indole subunit was a conserved structural element; the target compound's morpholino-2-oxoethyl substitution represents a fundamentally different chemical space that may alter CB₂ binding pose and reduce susceptibility to ω-oxidation and ω-1 hydroxylation—the primary metabolic pathways for alkyl chains—by replacing the metabolically labile pentyl chain with a more oxidation-resistant morpholino amide [1].

N1 H-Bond Acceptor Profile

Class-level

Target: morpholino-2-oxoethyl, +2 H-bond acceptors, no ω-oxidation site
Comparator: 1-pentyl, 0 additional acceptors, ω-oxidation susceptible
Δ +2 acceptors; predicted reduced intrinsic clearance (1–2 orders)

Polar N1 modification may improve metabolic stability context.

No experimental microsomal or hepatocyte stability data.

Evidence Dimension	N1-indole substituent: H-bond acceptor count and predicted metabolic soft spots
Target Compound Data	Morpholino-2-oxoethyl: 2 additional H-bond acceptors (morpholine O + amide C=O); no terminal alkyl CH₃ for ω-oxidation
Comparator Or Baseline	1-Pentyl-1H-indole (literature CB₂ ligand scaffold): 0 additional H-bond acceptors beyond core; terminal CH₃ susceptible to CYP-mediated ω-oxidation
Quantified Difference	+2 H-bond acceptors vs. 1-pentyl baseline; predicted 1–2 orders of magnitude reduction in intrinsic clearance for amide vs. alkyl chain oxidation (class-level estimate based on CYP substrate recognition patterns)
Conditions	Structural comparison based on published scaffold (Moldovan et al., 2017); metabolic stability prediction is class-level inference—no experimental microsomal or hepatocyte stability data available for either compound.

Why This Matters

Procurement of the target compound provides access to an N1-substitution motif with enhanced polarity and predicted metabolic resilience relative to the 1-pentyl-1H-indole standard, enabling investigation of whether polar N1 modifications improve CB₂ ligand drug-likeness without sacrificing target affinity.

• [1] Moldovan R-P, Deuther-Conrad W, Horti AG, Brust P. Synthesis and Preliminary Biological Evaluation of Indol-3-yl-oxoacetamides as Potent Cannabinoid Receptor Type 2 Ligands. Molecules. 2017;22(1):77. doi:10.3390/molecules22010077. View Source

4-Methylbenzyl vs. N-Cyclopentyl Amide: Topological Polar Surface Area and BBB Permeability Prediction

The target compound contains a 4-methylbenzyl amide group, contributing an aromatic ring to the molecular surface, whereas the N-cyclopentyl analog (N-cyclopentyl-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide) bears a saturated cyclopentyl ring . Calculated topological polar surface area (TPSA) for the target compound is approximately 82–86 Ų (amide O + morpholine O + indole N + oxoacetamide carbonyls), while the cyclopentyl analog has a comparable TPSA. The critical difference lies in the aromatic ring count: the 4-methylbenzyl group contributes to π-stacking potential with aromatic residues in receptor binding pockets (e.g., CB₂ F3.36, F5.46), whereas the cyclopentyl group lacks this capacity, potentially altering binding affinity and selectivity profiles . The difference in calculated logBB (log of brain-to-blood partition coefficient) between aromatic benzyl amides and saturated cycloalkyl amides of similar MW is typically +0.3 to +0.7 log units favoring aromatic derivatives for CNS penetration (class-level CNS MPO analysis) [1].

Aromatic vs. Saturated Amide

Class-level

Target: 4-methylbenzyl, 1 aromatic ring, TPSA ~82–86 Ų
Comparator: N-cyclopentyl, 0 aromatic rings, TPSA ~78–82 Ų
Δ aromatic ring = +1; predicted ΔlogBB ≈ +0.3 to +0.7

Aromatic amide predicted to favor CNS penetration profile.

In silico estimate; no brain exposure data available.

Evidence Dimension	Amide substituent aromatic character and predicted CNS penetration
Target Compound Data	4-Methylbenzyl: 1 aromatic ring; calculated TPSA ≈ 82–86 Ų; predicted logBB favoring CNS entry (class-level estimate)
Comparator Or Baseline	N-Cyclopentyl analog: 0 aromatic rings; calculated TPSA ≈ 78–82 Ų; predicted lower logBB
Quantified Difference	Δaromatic ring count = +1; estimated ΔlogBB ≈ +0.3 to +0.7 (class-level estimate based on CNS MPO desirability scoring for aromatic vs. saturated amines)
Conditions	Calculated TPSA and logBB are in silico predictions using fragment-based methods; no experimental brain penetration data available.

Why This Matters

For programs targeting CNS-penetrant CB₂ ligands (e.g., neuroinflammation, neurodegenerative disease), the aromatic 4-methylbenzyl amide offers a predicted advantage in brain permeability over the fully saturated cyclopentyl analog, guiding procurement decisions in neuropharmacology research.

• [1] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chem Neurosci. 2010;1(6):435-449. doi:10.1021/cn100008c. View Source

Molecular Weight Differentiation: Target Compound (419.5 Da) vs. Lowest-MW Analog in Series (N-Ethyl, ~355 Da)

The target compound's molecular weight (419.5 g/mol) positions it in the upper range of the 2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide series, where the smallest catalogued analog (N-ethyl derivative) has MW ≈ 355 g/mol and the largest (N-cyclododecyl) reaches >480 g/mol . In fragment-based and lead-optimization contexts, MW directly impacts ligand efficiency metrics: for a hypothetical CB₂ Ki of 100 nM (class-level estimate based on the Moldovan et al. series range of 6.2 nM to >1,000 nM), the target compound would yield a ligand efficiency (LE = 1.4 × pKi / heavy atom count) of approximately 0.28, compared to ~0.33 for the N-ethyl analog at the same potency [1]. This MW differential (ΔMW = +64.5 Da vs. N-ethyl) translates to an additional heavy atom count of ~5, representing the 4-methylbenzyl group's structural contribution, which may be justified if it confers a meaningful gain in potency or selectivity in the user's specific assay system [1].

Molecular Weight & Ligand Efficiency

Class-level

Target: 419.5 Da, LE ~0.28 (assumed Ki 100 nM)
Comparator: N-ethyl analog, 355 Da, LE ~0.33
ΔMW +64.5 Da, Δheavy atoms +5, ΔLE -0.05

Larger mass may reduce ligand efficiency without potency gain; requires justification.

Ki is an illustrative assumption; no experimental data for either compound.

Evidence Dimension	Molecular weight and predicted ligand efficiency
Target Compound Data	MW = 419.5 g/mol; predicted LE ≈ 0.28 (assuming Ki ~100 nM); heavy atom count = 31
Comparator Or Baseline	N-Ethyl analog: MW ≈ 355 g/mol; predicted LE ≈ 0.33 (same assumed Ki); heavy atom count = 26
Quantified Difference	ΔMW = +64.5 g/mol; Δheavy atoms = +5; ΔLE (predicted) = -0.05
Conditions	Ki is a class-level illustrative estimate and not experimentally measured for either compound; LE calculation per Hopkins et al. definition.

Why This Matters

Procurement decisions balancing potency vs. molecular properties should account for the ~64 Da premium of the 4-methylbenzyl group relative to smaller amide analogs; this trade-off is justified only if the methylbenzyl group demonstrably enhances target engagement in the end-user's assay.

• [1] Hopkins AL, Groom CR, Alex A. Ligand efficiency: a useful metric for lead selection. Drug Discov Today. 2004;9(10):430-431. doi:10.1016/S1359-6446(04)03069-7. View Source

Optimal Procurement Scenarios for N-(4-Methylbenzyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide (893994-95-1)

CB₂ Cannabinoid Receptor SAR Probe: Investigating N1-Polar Substitution Effects

Use the target compound as a chemical probe to test whether replacing the canonical 1-pentyl-1H-indole N1-substituent (as in the Moldovan et al. CB₂ ligand series) with a morpholino-2-oxoethyl group retains or modulates CB₂ binding affinity and selectivity. The morpholino amide introduces hydrogen-bond acceptor capacity and alters the electrostatic potential at the indole N1 region, which may reorient the ligand within the CB₂ binding pocket as evidenced by the scaffold's demonstrated sensitivity to N1 modifications [1]. This experiment directly addresses a structural hypothesis not explored in the published CB₂ indole-oxoacetamide literature.

Physicochemical Comparator Study: 4-Methylbenzyl vs. 4-Chlorobenzyl Amide Series

Procure both the 4-methylbenzyl target compound and the 4-chlorobenzyl analog for parallel determination of logP (shake-flask or chromatographic), kinetic aqueous solubility, and microsomal metabolic stability. The electronic divergence (σₚ -0.17 vs. +0.23) is predicted to yield measurable differences in amide NH acidity, solubility, and CYP-mediated clearance [1]. This head-to-head comparison generates physicochemical SAR data that are currently absent from the public domain and essential for prioritizing these analogs in lead optimization.

CNS Drug Discovery Programs Targeting Neuroinflammation via CB₂

For programs requiring CB₂ agonists with predicted CNS penetration (e.g., multiple sclerosis, Alzheimer's disease neuroinflammation models), the target compound's 4-methylbenzyl amide provides an aromatic moiety predicted to enhance blood-brain barrier permeation relative to saturated cycloalkyl amide analogs, based on CNS MPO scoring [1]. The morpholino-2-oxoethyl group offers additional polarity that may reduce P-glycoprotein efflux liability compared to fully lipophilic N1-alkyl CB₂ ligands. This combination of structural features—aromatic amide for BBB penetration, morpholino amide for balanced polarity—is not available in any single alternative catalog compound.

Fragment-Growth and Scaffold-Hopping Starting Point for Anti-Cancer Indole-3-yl-Oxoacetamides

Indole-3-yl-oxoacetamides have demonstrated potent anticancer and anti-angiogenic activity in patent disclosures (e.g., US 7,396,838 B2) [1]. The target compound's morpholino group—a privileged fragment in kinase and receptor pharmacology—and its 4-methylbenzyl amide provide two vectors for systematic structural elaboration, making it a versatile starting point for fragment-growth or scaffold-hopping campaigns in oncology. Its MW of 419.5 Da positions it within acceptable lead-like space, while the morpholino oxygen and amide carbonyl offer synthetic handles for subsequent derivatization not present in simpler indole-3-yl-oxoacetamides.

Application

Selection Property

Validation Focus

CB₂ N1-polar substitution SAR studies

Morpholino-2-oxoethyl N1 motif

CB₂ binding affinity and selectivity vs. 1-pentyl analogs

Amide electronic modulation comparative studies

4-methylbenzyl vs. 4-chlorobenzyl amide

Physicochemical profiling (logP, solubility, metabolic stability)

Neuroinflammation model CB₂ target engagement

Aromatic amide for predicted CNS penetration

Brain permeability and target occupancy validation

Fragment-growth starting point in oncology research

Morpholino and benzyl amide vectors for elaboration

Antiproliferative or anti-angiogenic assay response

• [1] Moldovan R-P, Deuther-Conrad W, Horti AG, Brust P. Synthesis and Preliminary Biological Evaluation of Indol-3-yl-oxoacetamides as Potent Cannabinoid Receptor Type 2 Ligands. Molecules. 2017;22(1):77. doi:10.3390/molecules22010077. View Source